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Substance Identification & Hazards

Chemical Identification:

Product Name: TES pentacene [1]
CAS Number: 398128-81-9 [1]

Synonyms: 6,13-Bis((triethylsilyl)ethynyl)pentacene [1]
Molecular Formula: C₃₈H₄₂Si₂ [1]

Molecular Weight: 554.91 g/mol [1]

Hazard Identification: TES pentacene requires careful handling. The GHS label includes the signal word

"Warning" with the following hazard statements [1]:

H315: Causes skin irritation

H319: Causes serious eye irritation
H335: May cause respiratory irritation

Safety & Handling Protocol

Personal Protective Equipment (PPE) [1]

Eye/Face Protection: Safety glasses with side-shields conforming to EN166 or equivalent standards
(e.g., NIOSH).

Skin Protection: Wear impervious clothing and gloves. Gloves must be inspected prior to use and
disposed of properly after use.
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Respiratory Protection: For nuisance exposures, use a particle respirator (type P95 in US or type

P1 in EU). For higher level protection, use type OV/AG/P99 (US) or type ABEK-P2 (EU EN 143)
respirator cartridges.

First Aid Measures [1]

Inhalation: Move person to fresh air. If not breathing, provide artificial respiration and consult a
physician.

Skin Contact: Wash thoroughly with soap and plenty of water. Consult a physician.
Eye Contact: Rinse cautiously with water for several minutes (at least 15 minutes). Remove contact

lenses if present and easy to do. Continue rinsing and consult a physician.
General Note: Always show the Safety Data Sheet to the attending physician.

Safe Handling and Storage [1]

Handling: Avoid contact with skin, eyes, and clothing. Avoid dust formation and aerosols. Provide
appropriate exhaust ventilation. Handle and store under an inert gas (e.g., Nitrogen, Argon). Protect

from light.
Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.

Deposition Methods for Pentacene & Derivatives

TES pentacene is a derivative developed to improve the stability and solubility of the original pentacene

molecule, primarily to enable solution-processing techniques [2] [3]. The choice of deposition method is

fundamental to device performance.

Deposition
Method

Key Principles & Control
Parameters

Key Advantages Key Limitations / Notes

Thermal Vacuum
Evaporation [2] [3]
[4]

High to ultra-high vacuum

(10⁻⁶–10⁻¹² Torr);
controlled sublimation;

substrate temperature;
deposition rate.

High purity films;

precise thickness
control; well-ordered

film structure; good
adhesion.

High cost; difficult to scale

up; requires high
temperatures. The

primary method for
unmodified pentacene.

Organic Vapor-
Phase Deposition
(OVPD) [3]

Lower vacuum with carrier
gas; gas transports

evaporated molecules.

Potentially improved
large-area uniformity.

Less common than
standard thermal

evaporation.
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Deposition
Method

Key Principles & Control
Parameters

Key Advantages Key Limitations / Notes

Solution-
Processable
Techniques (Spin

coating, etc.) [2] [3]

Solvent selection; solution

concentration; spin speed;
annealing temperature.

Lower cost; suitable

for large-scale
production; enables

flexible electronics.

Enabled by pentacene

derivatives like TES-
pentacene.

The experimental workflow for thermal evaporation involves multiple key stages, from substrate preparation

to device testing, as illustrated below.
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Pre-Deposition

Deposition Phase

Post-Deposition

Start Protocol

Substrate Preparation

Load Material
into Crucible

Perform under
Inert Gas

Evacuate Chamber

Heat Substrate
(typically 60°C)

Thermal Evaporation

Control Deposition Rate
(target ~1 nm/min)

Cool Down
(System under Vacuum/Inert)
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(System under Vacuum/Inert)

Film Characterization
(AFM, XRD, Electrical)

Store Device
(Dark, Inert Atmosphere)

End Protocol

Click to download full resolution via product page

Film Characterization & Performance

Structural and Morphological Characterization:

Atomic Force Microscopy (AFM): Used to view surface morphology and topology. Pentacene films
often exhibit a dendrite structure with sub-micrometer to micrometer grain sizes when deposited on

OTS-modified SiO₂, forming a layered structure indicative of a "stand-up" molecular orientation [2] [4].
X-ray Diffraction (XRD): Used to identify crystallization and phases. Pentacene films can exhibit

different phases, such as a thin-film phase (lattice spacing ~15.5 Å) and a bulk phase (lattice spacing
~14.5 Å), which can depend on deposition parameters like time and thickness [2] [5] [6].

Grazing Incidence X-ray Diffraction (GIXD): Can be used to determine the predominant polymorph
in the first few layers of the film, which is crucial for charge transport [7].

Electrical Performance of OTFTs: The table below summarizes the performance of OTFTs based on

pentacene and its derivatives, including TES-pentacene, using different deposition methods. Note that the

performance for TES-pentacene specifically is limited in the available data [3].
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Material Deposition Method
Carrier Mobility
(cm² V⁻¹ s⁻¹)

Iₒₙ/Iₒff Ratio
Threshold
Voltage (V)

TES-pentacene Thermal Vacuum

Evaporation

~10⁻⁵ (Very Low) NIL (Not In

Literature)

NIL [3]

Pentacene Thermal Vacuum

Evaporation

0.18 - 2.5

(Typical)

10² - 10⁷ -8.5 to 1.5 [3]

TIPS-pentacene Spin Coating 0.002 - 3.40 10² - 10⁹ -10 to 3.2 [3]

Pentacene/TSB3 Thermal Evaporation
(with interface layer)

Up to 6.3 >10⁶ ~ -37.5 [7]

Application Notes for Researchers

Material Sensitivity: Pentacene and its derivatives are sensitive to ambient air, specifically oxygen
and moisture, which can cause degradation and negatively impact device performance (e.g., reduced

mobility, shifted threshold voltage) [2]. Always use an inert atmosphere (glovebox) for storage,
handling, and electrical testing [1] [2].

Interface Engineering is Critical: The substrate surface and any interfacial layers profoundly impact
film growth, morphology, and final device performance. Treatments like OTS-SAMs or the use of

specific interfacial layers (e.g., TSB3) can dramatically improve crystalline order, reduce grain
boundaries, and enhance charge carrier mobility [7] [4].

Process Control: For reproducible results, meticulously control and document all deposition
parameters, including vacuum level, substrate temperature, deposition rate, and final film thickness

[4].
Solution-Processable Alternative: The primary advantage of TES-pentacene and similar

derivatives (like TIPS-pentacene) is their solubility, which allows for lower-cost, large-area fabrication
techniques such as spin coating and inkjet printing [2] [3].

Important Limitations & Future Work

A significant challenge in preparing these notes is the lack of specific, optimized parameters for the

thermal evaporation of TES-pentacene in the available literature. The very low mobility reported for
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thermally evaporated TES-pentacene suggests it may not be the optimal deposition method for this particular

derivative, which was designed for solution processing [3].

Future experimental work should focus on:

Determining the optimal evaporation temperature and deposition rate for TES-pentacene.
Systematically investigating the impact of substrate temperature and surface treatments on film

morphology.
Directly comparing the performance and film structure of thermally evaporated versus solution-

processed TES-pentacene films.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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